Cas no 101830-90-4 (Propanedioic acid, [[(2,4-difluorophenyl)amino]methylene]-, diethylester)
101830-90-4 structure
Product Name:Propanedioic acid, [[(2,4-difluorophenyl)amino]methylene]-, diethylester
CAS No:101830-90-4
MF:C14H15F2NO4
MW:299.2700111866
CID:1130730
PubChem ID:2798034
Update Time:2025-09-20
Propanedioic acid, [[(2,4-difluorophenyl)amino]methylene]-, diethylester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, [[(2,4-difluorophenyl)amino]methylene]-, diethylester
- MFCD00173344
- 1,3-diethyl 2-{[(2,4-difluorophenyl)amino]methylidene}propanedioate
- 5J-029
- 1-(2,2-diethoxycarbonyl-vinylamino)-2,4-difluoro-benzene
- diethyl 2-[(2,4-difluoroanilino)methylene]malonate
- 1,3-diethyl2-{[(2,4-difluorophenyl)amino]methylidene}propanedioate
- diethyl 2-[(2,4-difluoroanilino)methylidene]propanedioate
- ZVPNJCJOCQTWNB-UHFFFAOYSA-N
- SCHEMBL7432042
- AKOS005094684
- 101830-90-4
-
- Inchi: 1S/C14H15F2NO4/c1-3-20-13(18)10(14(19)21-4-2)8-17-12-6-5-9(15)7-11(12)16/h5-8,17H,3-4H2,1-2H3
- InChI Key: ZVPNJCJOCQTWNB-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1N/C=C(\C(=O)OCC)/C(=O)OCC)F
Computed Properties
- Exact Mass: 299.09695
- Monoisotopic Mass: 299.09691428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- PSA: 64.63
Propanedioic acid, [[(2,4-difluorophenyl)amino]methylene]-, diethylester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AI78936-1mg |
1,3-diethyl 2-{[(2,4-difluorophenyl)amino]methylidene}propanedioate |
101830-90-4 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI78936-5mg |
1,3-diethyl 2-{[(2,4-difluorophenyl)amino]methylidene}propanedioate |
101830-90-4 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI78936-10mg |
1,3-diethyl 2-{[(2,4-difluorophenyl)amino]methylidene}propanedioate |
101830-90-4 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI78936-500mg |
1,3-diethyl 2-{[(2,4-difluorophenyl)amino]methylidene}propanedioate |
101830-90-4 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI78936-1g |
1,3-diethyl 2-{[(2,4-difluorophenyl)amino]methylidene}propanedioate |
101830-90-4 | >90% | 1g |
$1295.00 | 2024-04-20 | |
| A2B Chem LLC | AI78936-5g |
1,3-diethyl 2-{[(2,4-difluorophenyl)amino]methylidene}propanedioate |
101830-90-4 | >90% | 5g |
$4744.00 | 2024-04-20 | |
| A2B Chem LLC | AI78936-10g |
1,3-diethyl 2-{[(2,4-difluorophenyl)amino]methylidene}propanedioate |
101830-90-4 | >90% | 10g |
$8767.00 | 2024-04-20 |
Propanedioic acid, [[(2,4-difluorophenyl)amino]methylene]-, diethylester Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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